In-line inspection (ILI) is a common and useful way to provide comprehensive threat assessments and to detect defect dimensions. However, the ILI is very expensive and most of its costs are unnecessary since very few pipelines contain defects. Many previous studies have used machine learning (ML) methods to predict the safety of pipelines based on the features extracted from ILI signal results, which is very laborious and difficult to apply in industry. In this paper, the ILI results were predicted using multiple ML models through three prediction cases with only pipeline attributes and environmental features as input variables. In the first case, six ML methods were compared to predict whether there are defects in a pipeline section. The Catboost (CAT) method showed the best performance in all evaluation metrics with the highest certain prediction ratio (94%). The second case was using three ML methods to predict a defect depth, defect length, and defect width. The prediction accuracy of the defect depth was much higher than that of the defect length and defect width. A CAT model was the optimal model in this case due to its best performance in all the predictions. In the third prediction case, three ML methods were used to predict a defect length growth rate and defect depth growth rate based on different ILI results from different years. CAT was also the best method in this case with the highest accuracy. The predicted defect length growth rate and defect depth growth rate were used to calculate the remaining lifetime of pipelines based on the maximum allowable defect depth and failure pressure. The remaining lifetime of pipelines with different thickness, land use, and soil types was analyzed with changes in the specified minimum yield strength of a pipeline, a pipeline year, and maximum operating pressure. The accurate predictions in the three cases and the correlation analysis between input features and outputs helped company save a lot of costs and provided valuable information and suggestions in the further progress.

To understand the stress state dependent creep damage, following creep tests in 9–12% Cr steel notched components with different root radii, a study of associated time dependent microstructural evolution is presented in this work. Particular attention is paid to the dependence of creep damage evolution on the stress state. The average creep strain of notched component exhibits a typical three-stage characteristic (transient, steady and tertiary stages). During the transient stage, remarkable re-distribution in stress state (equivalent stress and stress triaxiality) is found. The rapid relaxation of equivalent stress near the notch root, associated with the initial coarsening of substructure would delay the nucleation or growth of cavity. By contrast, the time-dependent increase of equivalent stress combined with the relatively high stress triaxiality seems to be responsible for the higher cavity density at the center of notched component. The precipitate coarsening is heterogeneous and promoted by the high level of equivalent stress or stress triaxiality. During the steady stage, the creep damage behavior is related to the magnitude of stress state. Higher cavity density and greater reduction in hardness are mainly found in the region where both the equivalent stress and stress triaxiality are high. As a whole, both the redistribution process of stress states and their levels exhibit significant influence on microstructural evolution and creep damage behavior of notched components at elevated temperatures.

In the petrochemical industry, the centrifugally cast austenitic 20Cr32Ni1Nb stainless steel used in steam reformer furnace's hot outlet manifold experiences creep failure and microstructural degradation, impacting its structural integrity. Understanding the causes of these issues is crucial for addressing the associated challenges. This study examines the creep deformation behaviour, damage mechanisms, and microstructural evolution of 20Cr32Ni1Nb steel under stresses of 22–50 MPa at temperatures of 1163 K (890 °C) and 1223 K (950 °C). Analysis of creep and creep strain rate curves revealed the presence of both primary and tertiary creep stages, with the power law relationship governing the stress-dependent minimum creep rate and rupture life. The variance of creep damage tolerance factor was also analysed, with results showing that in high-stress regimes, loss of section and necking along with cavity growth may initiate tertiary creep, while in low-stress regimes, microstructural degradation, specifically G-phase formation, may initiate tertiary creep. As the duration of creep exposure increases, microstructures were observed to degrade, with the growth and coarseness of NbC and M23C6 carbides. The structure of the space group for the Ni–Nb–Si enriched G-phase in 20Cr32Ni1Nb steel was found to be Fm3‾m, with a lattice parameter of about 1.14 nm.

Leak-Before-Break (LBB) requirement plays a vital role in demonstrating the structural integrity of sodium-cooled Fast Breeder Reactor (FBR) piping system. Crack size at penetration (2CS), crack size that corresponds to detectable coolant leak rate (2CL), and unstable crack size (2CG) are the primary crack parameters associated with the LBB design of FBR piping system. The detectable leak rate through a piping system is directly related to the differential pressure (ΔP) and crack size. The design pressure of FBR piping systems is relatively low, resulting in a high value of CL. Considering the need for an optimum LBB design of the FBR piping system, an experimental approach is adopted to arrive at a realistic estimate of CL. Based on the experiments, a power-law type correlation can be derived to predict the value of CL as a function of ΔP. The evidence from this study points towards the conservatism present in the current FBR LBB design philosophy as per RCC-MRx A16. These observations have several implications for achieving an optimum LBB design criterion for an FBR piping system.

A new easy-to-implement approach based on low sampling rate sensors is proposed to estimate artificial leakage location in pressurized gas-filled pipelines. The proposed technique requires low sampling rate data and similar to some previous studies, acoustic sensors are localized on one side of the leakage. Previous studies have mainly placed sensors on both sides of the leakage which make it challenging to implement especially for long pipeline applications.This paper proposes a novel technique to localize artificial leakage in a buried and non-buried pipeline by implementing two simple electret microphones and attenuation analysis of recorded signals. An experimental set-up is conducted on a pressurized carbon steel pipe to validate the proposed method. The effects of pressure, orifice diameters and depth of specimen and sensor in the ground on the final result are discussed. The experimental results reveal the effectiveness of the proposed technique in low sampling rate data.

The containment structure is an important barrier that ensures the safe operation of nuclear power plants. Currently, most studies on concrete creep in containment structures assumed constant stresses in the calculation of creep, which is not consistent with realistic cases or circumstances. In this study, a combination of theoretical analysis and numerical simulation was used to investigate the prestressed concrete containment (PCC) of nuclear power plants. Based on the age-adjusted effective modulus method, three widely accepted concrete creep models were improved to obtain a variable stress creep model. Using the improved creep model, the effect of concrete creep on the PCC structure during prestressed tensioning and long-term service was systematically analyzed. Then, the internal pressure bearing capacity of the PCC in long-term service was assessed, and the effects of long-term concrete creep on the mechanical properties of the PCC were evaluated.

In this study, experiments including axial tensile tests and ring elongation tests, as well as analytical analyses were developed to determine the mechanical properties of ASTM A106 Grade B seamless carbon steel (A106-B) pipe material. Ring elongation tests were performed on the ring specimens to determine the mechanical properties of the A106-B pipe material in the hoop direction. Whereas axial tensile tests were carried out on standard axial tensile specimens to determine the axial stress-strain behavior of the A106-B pipe material. The axial stress-strain curve of the A106-B pipe material was used as a reference to validate the ring elongation test results. Besides, Analytical analyses using curved and straight beam formulas were developed. Directly from the ring elongation tests experimental results, both the curved and straight beam formulas accurately predicted the young's modulus and hoop yield strength of the A106-B pipe material. Moreover, the A106-B pipe material's plastic stress-strain behavior in the hoop direction was also successfully determined directly from the ring elongation test results with high accuracy.

In the present work, a numerical framework is developed to estimate the leak-tightness of tube to end-fitting rolled joint used in various industries under thermal creep. The leak-tightness of the rolled joint depends on the contact pressure (at the contact surfaces of the tube and end-fitting) and residual stresses (on inner and outer tube surfaces) generated during manufacturing through the rolling process. An axisymmetric finite element model is developed and validated (with literature) to accurately determine the contact pressure and residual stresses at the end of the rolling process. The relaxation in contact pressure and residual stress due to thermal creep during the service life of rolled joint (after manufacturing rolling process) is also accounted in the model. Further, to estimate the leak-tightness (leak rate), a radial plane strain model is chosen that yields the same results as the axisymmetric model. The submodelling approach in the plane strain model handles the modelling of micro-sized leakage paths efficiently. From the FE modelling, it is observed that the contact pressure and residual stresses reduce significantly due to thermal creep. The effect of different leak geometries is examined on the leak-tightness of the rolled joint. It is found that an elliptical leak with major axis in radial direction has a more rate of increase in leakage as compared to other geometries.

Nonlinear elastic unloading-reloading behaviours which were closely related to the springback prediction have been observed in high-strength steels forming process. So, the constitute model considering nonlinear elastic unloading-reloading behaviors must be established. There has been the most classic model Quasi-Plastic-Elastic (QPE) model which can well describes nonlinear elastic behaviour to improve springback calculation accurately. But it does not take into account the effects of continuum damage mechanism on the stress distribution and hysteresis loop. Thus, the QPE model was modified and coupled with Lemaitre damage model to simulate the springback. The proposed model was planted in finite element code ABAQUS with user defined subroutine UMAT. To identify the model parameters and verify the model, the uniaxial unloading-reloading experiments were carried out with X80 high strength pipeline steel. Finally, the proposed model was applied to the simulation of three-point bending forming. The results show that the springback angle error predicted by the QPE-Damage model is within 5% compared with that without considering damage, and the accuracy of springback prediction is significantly improved.

This study reports the investigation of the joining of S355J2C+N and 304L steels by the TIG welding method in terms of microstructure and mechanical properties. The effects of the microstructure of the heat-affected zones, the weld zone formed by the combination of two base metals with different superior properties, on the mechanical properties were investigated. In the optical examination, optical microscope (OM), field emission scanning electron microscope (FESEM), energy dispersive X-ray spectroscopy (EDX), and X-ray diffraction (XRD) analyses were applied. Mechanical tests were carried out using tests such as microhardness (HV 0.1), bending, Charpy V-Notch impact, and tensile test. A microstructure was detected in the welded joint, which affects the mechanical properties. Grain size distribution in area fraction was determined from the EBSD maps of S355J2C+N steel, welded zone, heat affected zone (HAZ), and 304L. Average grain size of S355J2C+N base metal was 5.35 ± 1 μm, mean grain size of 304L base metal was 35 ± 5 μm, mean grain size for 304L HAZ was 41 ± 6 μm, and for S355J2C+N HAZ 5.47 ± 1 μm. Vickers microhardness values were measured as 222 ± 10 H V for 304 L base metal and 187 ± 10 HV for S355J2C+N base metal. The hardness of the weld center has the highest hardness and was determined as 302 ± 10 HV. In the tensile test, the highest tensile strength observed in the specimens extracted from the transverse direction is 534.88 ± 10 MPa. In the tensile test, a rupture occurred in S355J2C+N metal. In the bending test, the bending forces of 304L and S355J2C+N base metals were measured as 27.175 ± 4 kN and 28.480 ± 2 kN, respectively. The bending force of the transverse welded samples was 28.245 ± 2 kN, while the bending force of the longitudinal welded samples was 31.380 ± 2 kN. Weld efficiency was obtained as 106%. Tungsten inert arc welding provided good properties such as strength, sealing, and toughness in the combination of stainless and carbon steel, and this welding method was determined to be suitable for the successful joining of these two dissimilar metals.